4-Chlorobenzyl diethyl phosphate

• CAS No.: 95458-82-5
• Molecular Formula: C11H16ClO4P
• Molecular Weight: 278.67 g/mol
• IUPAC Name: (4-chlorophenyl)methyl diethyl phosphate
• InChI: InChI=1S/C11H16ClO4P/c1-3-14-17(13,15-4-2)16-9-10-5-7-11(12)8-6-10/h5-8H,3-4,9H2,1-2H3
• InChI Key: OAYWHBIVRKFUJQ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(OCC)OCC1=CC=C(C=C1)Cl

Description

Chemical Identity: 4-Chlorobenzyl diethyl phosphate (CAS 39225-17-7) is an organophosphorus compound with the molecular formula C₁₁H₁₆ClO₃P and a molecular weight of 262.67 g/mol. It is structurally characterized by a diethyl phosphate group esterified to a 4-chlorobenzyl moiety. Key synonyms include diethyl 4-chlorobenzylphosphonate, phosphonic acid, 4-chlorophenyl methyl-, diethyl ester, and 1-chloro-4-(diethoxyphosphorylmethyl)benzene .

Comparison with Similar Compounds

Physicochemical Properties :

• Density : 1.09 g/cm³
• Purity : Available at >97% (GC) for laboratory use .
• Safety : Classified under hazard code 4-3-III (flammable liquid) .

Applications :
Primarily used as a synthetic intermediate in organic chemistry, particularly in the preparation of phosphonates for agrochemicals and pharmaceuticals. Its role in modulating biological pathways (e.g., enzyme inhibition) has been explored in pharmacological research .

Structural Analogs

The table below compares 4-chlorobenzyl diethyl phosphate with structurally related organophosphorus compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Primary Applications
This compound	39225-17-7	C₁₁H₁₆ClO₃P	262.67	Diethyl phosphate + 4-chlorobenzyl group	Synthetic intermediate, enzyme inhibition
Chlorfenvinphos	470-90-6	C₁₂H₁₄Cl₃O₄P	359.57	Dichlorophenylvinyl group + diethyl phosphate	Insecticide (ACHe inhibitor)
Diphenyl 4-bromo-α-chlorobenzylphosphonate	189099-56-7	C₁₉H₁₅BrClO₃P	436.65	Diphenyl phosphate + bromo-chlorobenzyl group	Research reagent (kinase studies)
Diethyl methylphosphonate	683-08-3	C₅H₁₃O₃P	152.13	Methyl group instead of benzyl moiety	Flame retardant, plasticizer

Physicochemical and Functional Differences

• Solubility :

  • This compound is sparingly soluble in water but miscible with organic solvents like ethyl acetate and diethyl ether .
  • Diethyl methylphosphonate exhibits higher aqueous solubility due to its smaller alkyl chain .

• Thermal Stability :

  • The 4-chlorobenzyl group enhances thermal stability compared to aliphatic analogs, making it suitable for high-temperature syntheses .

Industrial and Research Relevance

• This compound is priced at ¥9,000/25 mL (≥97% purity), reflecting its niche use in specialized syntheses .
• Chlorfenvinphos , though restricted in many countries, remains a reference compound in neurotoxicology studies .